Cas no 2171671-59-1 (4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid)

• Product Name: 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid
• CAS No: 2171671-59-1
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6104714
• PubChem ID: 165551745
• Update Time: 2025-09-28

4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid
• EN300-1485504
• 4-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-4-methylpentanoic acid
• 2171671-59-1

• Inchi： 1S/C26H30N2O7/c1-4-34-24(32)22(23(31)28-26(2,3)14-13-21(29)30)27-25(33)35-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20,22H,4,13-15H2,1-3H3,(H,27,33)(H,28,31)(H,29,30)
• InChI Key： ZQWXXVVNKVHGLJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OCC)C(NC(C)(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 131Ų

Additional information on 4-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid

4-2-(Ethyl Carboxy)-2-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Acetamido-4-Methylpentanoic Acid (CAS No. 2171671-59-1)

The compound 4-2-(ethyl carboxy)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid, identified by the CAS registry number 2171671-59-1, is a complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethyl carboxy group, and a methyl-substituted pentanoic acid backbone. The presence of these functional groups makes it a versatile molecule with applications in drug delivery systems, bioconjugation, and advanced material synthesis.

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide synthesis and drug delivery. The Fmoc group, a well-known protecting group in organic synthesis, plays a critical role in controlling the reactivity of amino groups during chemical transformations. In the case of 4-2-(ethyl carboxy)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylpentanoic acid, the Fmoc group not only enhances the stability of the molecule but also facilitates its integration into larger biomolecular systems. Researchers have demonstrated that this compound can serve as a platform for constructing bioactive molecules with tailored functionalities, making it a valuable asset in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the selective protection of amino groups using Fmoc reagents, followed by controlled alkylation and acylation reactions to introduce the ethyl carboxy and methyl substituents. The resulting product is purified using advanced chromatographic techniques to ensure high purity and consistency. This rigorous synthetic approach ensures that the compound meets the stringent quality standards required for pharmaceutical applications.

In terms of biological activity, 4-methylpentanoic acid derivatives have been shown to exhibit interesting pharmacological properties, including anti-inflammatory and antioxidant effects. The incorporation of the Fmoc group and ethyl carboxy substituent further modulates these activities, potentially expanding the therapeutic applications of this compound. Recent in vitro studies have demonstrated that this compound can interact with key cellular pathways involved in inflammation and oxidative stress, suggesting its potential as a lead compound for drug development.

The structural versatility of 4-2-(ethyl carboxy)-2-{(9H-fluoren-9-y l)methoxycarbonyl}amino)acetamido-substituted pentanoic acids also makes them attractive candidates for use in materials science. For instance, researchers have explored their potential as building blocks for self-assembling materials and stimuli-responsive polymers. The ability to tune the physical and chemical properties of these compounds through subtle structural modifications opens up new avenues for their application in nanotechnology and biotechnology.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. The use of eco-friendly solvents and catalysts during its production aligns with current green chemistry initiatives. Additionally, its biodegradability has been assessed under controlled conditions, providing insights into its environmental fate and potential for sustainable use.

In conclusion, 4-methylpentanoic acid-based compounds like CAS No. 2171671-59 1 represent a promising class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their chemical properties, biological activities, and practical uses, underscoring their importance in contemporary scientific research.